Ethyl 4-Methylpiperidine-4-carboxylate hydrochloride Ethyl 4-Methylpiperidine-4-carboxylate hydrochloride
Brand Name: Vulcanchem
CAS No.: 225240-71-1
VCID: VC3752852
InChI: InChI=1S/C9H17NO2.ClH/c1-3-12-8(11)9(2)4-6-10-7-5-9;/h10H,3-7H2,1-2H3;1H
SMILES: CCOC(=O)C1(CCNCC1)C.Cl
Molecular Formula: C9H18ClNO2
Molecular Weight: 207.7 g/mol

Ethyl 4-Methylpiperidine-4-carboxylate hydrochloride

CAS No.: 225240-71-1

Cat. No.: VC3752852

Molecular Formula: C9H18ClNO2

Molecular Weight: 207.7 g/mol

* For research use only. Not for human or veterinary use.

Ethyl 4-Methylpiperidine-4-carboxylate hydrochloride - 225240-71-1

Specification

CAS No. 225240-71-1
Molecular Formula C9H18ClNO2
Molecular Weight 207.7 g/mol
IUPAC Name ethyl 4-methylpiperidine-4-carboxylate;hydrochloride
Standard InChI InChI=1S/C9H17NO2.ClH/c1-3-12-8(11)9(2)4-6-10-7-5-9;/h10H,3-7H2,1-2H3;1H
Standard InChI Key ZRVPAABDZYFQFB-UHFFFAOYSA-N
SMILES CCOC(=O)C1(CCNCC1)C.Cl
Canonical SMILES CCOC(=O)C1(CCNCC1)C.Cl

Introduction

Chemical Identity and Structure

Basic Information

PropertyValue
Chemical NameEthyl 4-methylpiperidine-4-carboxylate hydrochloride
CAS Registry Number225240-71-1
Molecular FormulaC₉H₁₈ClNO₂ (also represented as C₉H₁₇NO₂·HCl)
Molecular Weight207.698 g/mol (also reported as 207.7 g/mol)
Exact Mass207.102600

Synonyms and Alternative Nomenclature

The compound is also known by several alternative names in chemical databases and literature:

  • 4-Piperidinecarboxylic acid, 4-methyl-, ethyl ester, hydrochloride (1:1)

  • Ethyl 4-methylpiperidine-4-carboxylate hydrochloride (1:1)

  • Ethyl 4-methyl-4-piperidinecarboxylate hydrochloride

  • Ethyl 4-methylpiperidine-4-carboxylate monohydrochloride

Physical and Chemical Properties

Physical Properties

PropertyValue
Physical StateSolid (at standard conditions)
Boiling Point259.9°C at 760 mmHg
Melting PointNot specified in available data
AppearanceNot specifically described in available data

Applications and Uses

Research Applications

Ethyl 4-methylpiperidine-4-carboxylate hydrochloride has been identified as a component in "Protein Degrader Building Blocks," suggesting its application in the following areas:

  • Medicinal chemistry research

  • Chemical biology

  • Pharmaceutical intermediate

  • Building block for more complex molecular structures

The compound contains functional groups (ester, tertiary amine as hydrochloride salt) that make it valuable as a synthetic intermediate in organic chemistry.

Structural Significance

The piperidine ring structure with the specific substitution pattern (4-methyl and 4-carboxylate) gives this compound particular significance in structure-activity relationship studies. The 4-substituted piperidine motif appears in various bioactive compounds, making this molecule potentially valuable in drug discovery efforts.

Related Compounds

Structural Analogs

Several structural analogs exist with similar chemical frameworks:

  • Ethyl piperidine-4-carboxylate hydrochloride (CAS: 147636-76-8) - Similar structure but lacking the 4-methyl group

  • (2R,4R)-4-methylpiperidine-2-ethyl formate - A related compound with different substitution pattern

Understanding the relationships between these compounds can be valuable for structure-activity relationship studies and synthetic planning.

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